Cas no 1438084-80-0 (3,4-dimethyl piperidine-3,4-dicarboxylate)

• Product name: 3,4-dimethyl piperidine-3,4-dicarboxylate
• CAS No: 1438084-80-0
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 5576591

3,4-dimethyl piperidine-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3,4-Piperidinedicarboxylic acid, 3,4-dimethyl ester
• 3,4-Dimethyl Piperidine-3,4-dicarboxylate
• 3,4-dimethyl piperidine-3,4-dicarboxylate

• Inchi： 1S/C9H15NO4/c1-13-8(11)6-3-4-10-5-7(6)9(12)14-2/h6-7,10H,3-5H2,1-2H3
• InChI Key： XYZQKBBGEBZTND-UHFFFAOYSA-N
• SMILES： N1CCC(C(OC)=O)C(C(OC)=O)C1

Experimental Properties

• Density: 1.132±0.06 g/cm3(Predicted)
• Boiling Point: 283.0±40.0 °C(Predicted)
• pka: 8.62±0.10(Predicted)

Additional information on 3,4-dimethyl piperidine-3,4-dicarboxylate

Comprehensive Overview of 3,4-dimethyl piperidine-3,4-dicarboxylate (CAS No. 1438084-80-0): Properties, Applications, and Industry Insights

3,4-dimethyl piperidine-3,4-dicarboxylate (CAS No. 1438084-80-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This piperidine derivative is characterized by its dicarboxylate functional groups, which enhance its reactivity and make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "3,4-dimethyl piperidine-3,4-dicarboxylate synthesis" or "CAS 1438084-80-0 applications," reflecting the growing interest in this compound.

The molecular structure of 3,4-dimethyl piperidine-3,4-dicarboxylate includes a six-membered piperidine ring with two methyl groups and two carboxylate moieties at the 3 and 4 positions. This configuration contributes to its stability and solubility in polar solvents, making it suitable for various organic reactions. Recent studies highlight its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics, as the piperidine scaffold is a common motif in bioactive molecules.

In the context of green chemistry and sustainability, 3,4-dimethyl piperidine-3,4-dicarboxylate has been explored as a biodegradable intermediate. With increasing demand for eco-friendly chemical processes, this compound aligns with trends such as "sustainable synthesis" and "green solvents." Its compatibility with catalytic methods further reduces waste generation, addressing concerns raised in searches like "environmentally friendly chemical synthesis."

From a commercial perspective, CAS 1438084-80-0 is often referenced in patents related to pharmaceutical formulations and agrochemicals. Its role as a chiral building block is particularly noteworthy, as enantioselective synthesis remains a hot topic in medicinal chemistry. Analytical techniques such as HPLC and NMR spectroscopy are typically employed to ensure high purity, a critical factor for industries searching for "high-purity piperidine derivatives."

Ongoing research into 3,4-dimethyl piperidine-3,4-dicarboxylate also explores its potential in material science, such as polymer modification. The compound's ability to act as a cross-linking agent has sparked interest in queries like "piperidine-based materials." As the scientific community continues to investigate its properties, CAS 1438084-80-0 remains a compound of significant academic and industrial relevance, bridging gaps between small-molecule chemistry and applied sciences.